Steric control of the nuclearity of metallamacrocycles: formation of a hexanuclear gallium metalladiazamacrocycle and a hexadecanuclear manganese metalladiazamacrocycle†‡

Dalton Transactions Pub Date: 2007-11-16 DOI: 10.1039/B711686A

Abstract

An S6-symmetric hexanuclear gallium metalladiazamacrocycle, [GaIII6L26S6] with a –(ΛΔ)(ΛΔ)– chiral sequence and an S8-symmetric hexadecanuclear manganese metalladiazamacrocycle, [MnIII16L216S16] with a –(ΛΛΔΔ)(ΛΛΔΔ)– chiral sequence were prepared using the same N2-trans-cinnamoyl-2-hydroxy-3-naphthoylhydrazide (H3L2) as a bridging pentadentate ligand between the metal centers for the formation of a macrocyclic system.

Graphical abstract: Steric control of the nuclearity of metallamacrocycles: formation of a hexanuclear gallium metalladiazamacrocycle and a hexadecanuclear manganese metalladiazamacrocycle
Steric control of the nuclearity of metallamacrocycles: formation of a hexanuclear gallium metalladiazamacrocycle and a hexadecanuclear manganese metalladiazamacrocycle†‡
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